5-bromo-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)nicotinamide

• IUPAC Name: 5-bromo-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H16BrN3O2S/c21-16-8-14(10-22-11-16)19(25)23-17-4-3-13-5-6-24(12-15(13)9-17)20(26)18-2-1-7-27-18/h1-4,7-11H,5-6,12H2,(H,23,25)
• InChI Key: OCJOBOCMNSMGSE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=CC(=C2)NC(=O)C3=CC(=CN=C3)Br)C(=O)C4=CC=CS4
• Molecular Formula: C20H16BrN3O2S
• Molecular Weight: 442.3 g/mol

Description

The compound “5-bromo-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)nicotinamide” is related to pharmaceutical compositions that inhibit dipeptidyl peptidase IV (DPP-IV). These compounds are useful for the prevention or treatment of various diseases such as diabetes (especially type II), hyperglycemia, metabolic syndrome, hyperinsulinemia, obesity, atherosclerosis, and various immunomodulatory diseases.

Mechanism of Action

As a DPP-IV inhibitor, this compound likely works by inhibiting the activity of the DPP-IV enzyme. This enzyme is known to cleave certain peptides, and its inhibition can have various effects, including the regulation of blood glucose levels, which is why DPP-IV inhibitors are often used in the treatment of diabetes.